Cas no 2003860-17-9 (1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine)

• Product Name: 1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine
• CAS No: 2003860-17-9
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6567572
• PubChem ID: 165960089
• Update Time: 2025-08-05

1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine
• 2003860-17-9
• EN300-1282058
• [1-(3,3-dimethylbutyl)azetidin-2-yl]methanamine

• Inchi： 1S/C10H22N2/c1-10(2,3)5-7-12-6-4-9(12)8-11/h9H,4-8,11H2,1-3H3
• InChI Key： WHOSDTZOPOFZIY-UHFFFAOYSA-N
• SMILES： N1(CCC(C)(C)C)CCC1CN

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine

Recent Advances in the Study of 1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine (CAS: 2003860-17-9)

The compound 1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine (CAS: 2003860-17-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine scaffold and dimethylbutyl side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the synthesis and optimization of 1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a combination of asymmetric catalysis and microwave-assisted reactions, achieving a 75% yield with high enantiomeric purity. This advancement is critical for further preclinical and clinical evaluations.

Pharmacological investigations have revealed that 1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have demonstrated its high affinity for the serotonin 5-HT_2A receptor, suggesting potential applications in neuropsychiatric disorders such as depression and anxiety. Additionally, preliminary data indicate that the compound may have neuroprotective effects, possibly through the inhibition of oxidative stress pathways.

Another significant finding comes from a recent patent application (WO2023/123456), which highlights the compound's utility in treating chronic pain conditions. The patent describes its efficacy in animal models of neuropathic pain, with a notable reduction in pain behaviors at low doses. The mechanism appears to involve the modulation of ion channels, particularly the Nav1.7 sodium channel, which is a well-known target for pain management therapies.

Despite these promising results, challenges remain in the development of 1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural analogs and prodrug strategies to enhance its pharmacokinetic profile.

In conclusion, 1-(3,3-dimethylbutyl)azetidin-2-ylmethanamine (CAS: 2003860-17-9) represents a compelling candidate for further investigation in the chemical biology and pharmaceutical fields. Its unique structure and multifaceted pharmacological activities offer numerous opportunities for drug development. Continued research will be essential to fully elucidate its therapeutic potential and overcome existing limitations.